- Generation and Diels-Alder trapping of 4,5-bis(bromomethylene)-4,5-dihydrothiazole, European Journal of Organic Chemistry, 1998, (9), 2047-2050
Cas no 19989-35-6 (6-Acetylbenzothiazole)
6-Acetylbenzothiazole structure
Product Name:6-Acetylbenzothiazole
CAS No:19989-35-6
MF:C9H7NOS
MW:177.222980737686
CID:123879
PubChem ID:10821187
Update Time:2025-04-18
6-Acetylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Acetylbenzothiazole
- 1-(1,3-benzothiazol-6-yl)ethanone
- ETHANONE, 1-(6-BENZOTHIAZOLYL)-
- Ethanone, 1-(6-benzothiazolyl)-(9CI)
- 1-benzothiazol-6-yl-ethanone
- AKOS016002840
- CS-0005566
- EN300-138631
- FT-0689495
- 1-(benzo[d]thiazol-6-yl)ethan-1-one
- Ethanone, 1-(6-benzothiazolyl)- (9CI)
- 19989-35-6
- DTXSID80445314
- AC-27172
- 1-(1,3-benzothiazol-6-yl)ethan-1-one
- Z1255416847
- KHIQJRVZQJFYKD-UHFFFAOYSA-N
- SCHEMBL3930292
-
- MDL: MFCD12408397
- Inchi: 1S/C9H7NOS/c1-6(11)7-2-3-8-9(4-7)12-5-10-8/h2-5H,1H3
- InChI Key: KHIQJRVZQJFYKD-UHFFFAOYSA-N
- SMILES: S1C=NC2C=CC(C(C)=O)=CC1=2
Computed Properties
- Exact Mass: 177.02500
- Monoisotopic Mass: 177.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.286
- PSA: 58.20000
- LogP: 2.49890
6-Acetylbenzothiazole Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Acetylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192793-10mg |
6-Acetylbenzothiazole |
19989-35-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192793-50mg |
6-Acetylbenzothiazole |
19989-35-6 | 50mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A192793-100mg |
6-Acetylbenzothiazole |
19989-35-6 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Chemenu | CM128035-1g |
1-(benzo[d]thiazol-6-yl)ethan-1-one |
19989-35-6 | 95% | 1g |
$352 | 2021-06-09 | |
| Chemenu | CM128035-5g |
1-(benzo[d]thiazol-6-yl)ethan-1-one |
19989-35-6 | 95% | 5g |
$884 | 2021-06-09 | |
| Chemenu | CM128035-10g |
1-(benzo[d]thiazol-6-yl)ethan-1-one |
19989-35-6 | 95% | 10g |
$1328 | 2021-06-09 | |
| Chemenu | CM128035-1g |
1-(benzo[d]thiazol-6-yl)ethan-1-one |
19989-35-6 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A059003478-5g |
6-Acetylbenzothiazole |
19989-35-6 | 95% | 5g |
$1420.40 | 2023-09-02 | |
| Alichem | A059003478-10g |
6-Acetylbenzothiazole |
19989-35-6 | 95% | 10g |
$1969.80 | 2023-09-02 | |
| Alichem | A059003478-25g |
6-Acetylbenzothiazole |
19989-35-6 | 95% | 25g |
$3350.00 | 2023-09-02 |
6-Acetylbenzothiazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Dimethylformamide
Reference
6-Acetylbenzothiazole Raw materials
6-Acetylbenzothiazole Preparation Products
6-Acetylbenzothiazole Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
19989-35-6 (6-Acetylbenzothiazole) Related Products
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- 5935-95-5(1-Butanone,1-(2-methyl-6-benzothiazolyl)-(7CI,8CI))
- 21222-61-7(1-(2-amino-1,3-benzothiazol-6-yl)ethanone)
- 118220-72-7(Benzothiazole, 6-ethyl-)
- 101084-51-9(1,3-benzothiazole-6-carboxamide)
- 20077-88-7(Ethanone,1-(2-methyl-5-benzothiazolyl)-)
- 90347-90-3(1-(1,3-benzothiazol-5-yl)ethan-1-one)
- 20077-92-3(Ethanone,1-(2-methyl-6-benzothiazolyl)-)
- 646058-78-8(Ethanone, 1-naphtho[2,3-d]thiazol-6-yl-)
- 19989-67-4(6-Benzothiazolecarboxaldehyde)
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